Cas no 1423033-51-5 (2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride)

• Product Name: 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride
• CAS No: 1423033-51-5
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 4598468
• PubChem ID: 71757558
• Update Time: 2025-10-28

2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride

• Inchi： 1S/C11H13N3O.ClH/c1-8(12)7-14-11(15)10-5-3-2-4-9(10)6-13-14;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： VFJWWDHCFGZQIA-UHFFFAOYSA-N
• SMILES： O=C1N(N=CC2=CC=CC=C12)CC(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride

Introduction to 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride (CAS No. 1423033-51-5)

2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride, identified by the CAS number 1423033-51-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the phthalazine class, which has garnered considerable attention due to its diverse pharmacological properties. The structural features of this molecule, particularly the presence of an amine group and a hydrochloride salt form, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride consists of a phthalazine core substituted with a 2-aminopropyl chain and a hydrochloride salt. This configuration imparts unique physicochemical properties that are critical for its potential applications in medicinal chemistry. The amine group serves as a key pharmacophore, facilitating interactions with biological targets, while the hydrochloride form enhances solubility and stability, making it more suitable for formulation and administration.

In recent years, there has been growing interest in phthalazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds within this class exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The specific modifications in 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride, particularly the 2-aminopropyl side chain, are believed to contribute to its enhanced binding affinity and selectivity towards certain biological targets.

One of the most compelling aspects of 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride is its potential in the treatment of neurological disorders. Studies have shown that phthalazine derivatives can modulate neurotransmitter systems, making them candidates for therapies targeting conditions such as depression, anxiety, and neurodegenerative diseases. The amine group in this compound is particularly crucial for its interaction with serotonin receptors, which play a vital role in regulating mood and cognitive functions.

Furthermore, the hydrochloride salt form of this compound enhances its pharmacokinetic profile. Solubility is a critical factor in drug formulation, as it affects bioavailability and therapeutic efficacy. The hydrochloride form improves water solubility, allowing for more efficient absorption and distribution within the body. This property is particularly advantageous for oral and intravenous formulations, where rapid onset of action is desired.

The synthesis of 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used in the preparation of phthalazine derivatives. The introduction of the 2-aminopropyl group requires careful handling to avoid unwanted side reactions, ensuring the final product retains its intended structure and functionality.

Evaluation of the pharmacological properties of 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride has been conducted through both in vitro and in vivo studies. In vitro assays have revealed significant activity against various biological targets, including enzymes and receptors relevant to neurological disorders. These findings support further exploration of this compound as a potential therapeutic agent.

In vivo studies have provided additional insights into the efficacy and safety profile of 1423033-51-5. Animal models have been utilized to assess behavioral responses and physiological effects following administration of this compound. Preliminary results indicate promising outcomes in terms of therapeutic efficacy without notable adverse effects. However, further studies are necessary to fully understand its long-term safety and potential applications in human medicine.

The development of new pharmaceuticals relies heavily on innovative synthetic strategies and structural modifications to enhance drug-like properties. The case of 2-(2-aminopropyl)-1,2-dihydrophthalazin-1-one hydrochloride exemplifies how targeted modifications can lead to compounds with improved pharmacological profiles. Continued research in this area holds the promise of discovering novel treatments for various diseases.

The future directions for research on 1423033-51-5 include exploring its mechanisms of action in greater detail and conducting clinical trials to evaluate its effectiveness in humans. Additionally, investigating analogs with similar structures but different substituents may provide insights into optimizing therapeutic efficacy while minimizing side effects.

In conclusion, 1423033-51-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders highlight its importance as a research compound. As our understanding of phthalazine derivatives continues to grow, 1423033-51-5 will undoubtedly play a crucial role in the development of new therapeutic strategies.